Cas no 578754-71-9 (4-bromobenzyl 4-ethyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl sulfide)
578754-71-9 structure
Product Name:4-bromobenzyl 4-ethyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl sulfide
CAS No:578754-71-9
MF:C16H15BrN4S
MW:375.286100625992
CID:3029210
PubChem ID:1005732
Update Time:2025-04-21
4-bromobenzyl 4-ethyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl sulfide Chemical and Physical Properties
Names and Identifiers
-
- 4-bromobenzyl 4-ethyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl sulfide
- SCHEMBL4210938
- 4-{5-[(4-bromobenzyl)sulfanyl]-4-ethyl-4H-1,2,4-triazol-3-yl}pyridine
- EU-0049455
- 578754-71-9
- STL358089
- SR-01000113238
- 4-(5-((4-Bromobenzyl)thio)-4-ethyl-4H-1,2,4-triazol-3-yl)pyridine
- 643-731-6
- 4-(5-{[(4-bromophenyl)methyl]sulfanyl}-4-ethyl-4H-1,2,4-triazol-3-yl)pyridine
- 4-[5-[(4-bromophenyl)methylsulfanyl]-4-ethyl-1,2,4-triazol-3-yl]pyridine
- AKOS000409762
- HMS1488C04
- AH-487/41733541
- BRD-K62508362-001-01-2
- SR-01000113238-1
- ChemDiv3_005328
- IDI1_023238
-
- Inchi: 1S/C16H15BrN4S/c1-2-21-15(13-7-9-18-10-8-13)19-20-16(21)22-11-12-3-5-14(17)6-4-12/h3-10H,2,11H2,1H3
- InChI Key: RLTJGWZANMGDJP-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)CSC1=NN=C(C2C=CN=CC=2)N1CC
Computed Properties
- Exact Mass: 374.02008Da
- Monoisotopic Mass: 374.02008Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 332
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 68.9Ų
4-bromobenzyl 4-ethyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl sulfide Related Literature
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
578754-71-9 (4-bromobenzyl 4-ethyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl sulfide) Related Products
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